Cas no 164991-68-8 (Decumbenine B)

• Product Name: Decumbenine B
• CAS No: 164991-68-8
• MF: C₁₈H₁₃NO₅
• MW: 323.299525022507
• CID: 201648
• PubChem ID: 11012728
• Update Time: 2025-08-05

Decumbenine B Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-methanol,5-(1,3-dioxolo[4,5-f]isoquinolin-8-yl)-
• DECUMBENINE B
• 5-(1,3-Dioxolo[4,5-f]isoquinolin-8-yl)-1,3-benzodioxole-4-methanol
• CHEMBL5188964
• [5-([1,3]dioxolo[4,5-f]isoquinolin-8-yl)-1,3-benzodioxol-4-yl]methanol
• (5-([1,3]Dioxolo[4,5-f]isoquinolin-8-yl)benzo[d][1,3]dioxol-4-yl)methanol
• DTXSID501166636
• 164991-68-8
• Decumbenine B

• Inchi： 1S/C18H13NO5/c20-7-13-11(2-4-16-18(13)24-9-22-16)14-5-12-10(6-19-14)1-3-15-17(12)23-8-21-15/h1-6,20H,7-9H2
• InChI Key： GKOMWDNIMJHCDB-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C3=CC4=C5C(=CC=C4C=N3)OCO5)C(CO)=C12

Computed Properties

• Exact Mass: 323.07939
• Monoisotopic Mass: 323.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.481
• Melting Point: 226-227 ºC
• Boiling Point: 569.4±50.0 °C at 760 mmHg
• Flash Point: 298.2±30.1 °C
• PSA: 70.04
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Decumbenine B Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Decumbenine B

Decumbenine B: A Comprehensive Overview

Decumbenine B (CAS No. 164991-68-8) is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, belonging to the class of alkaloids, is primarily found in certain plant species and has been extensively studied for its pharmacological activities. Recent advancements in analytical techniques have enabled researchers to isolate and characterize Decumbenine B with unprecedented precision, shedding light on its molecular structure and functional groups.

The chemical structure of Decumbenine B is characterized by a complex arrangement of nitrogen-containing rings, which contributes to its bioactivity. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for drug development. In a recent study published in *Nature Communications*, researchers demonstrated that Decumbenine B can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, thereby reducing oxidative stress in cellular models.

One of the most intriguing aspects of Decumbenine B is its ability to modulate cellular signaling pathways. Research conducted at the University of California revealed that this compound interacts with key receptors involved in pain perception, suggesting its potential as an analgesic agent. Furthermore, preclinical trials have indicated that Decumbenine B may possess anticancer properties by inducing apoptosis in malignant cells while sparing healthy tissue. These findings have sparked interest among oncologists and pharmacologists worldwide.

The synthesis and extraction of Decumbenine B present unique challenges due to its complex structure. Traditional extraction methods from plant sources are often inefficient, leading researchers to explore synthetic routes. A breakthrough was achieved when a team at MIT developed a novel synthetic pathway using enzymatic catalysis, significantly improving the yield and purity of Decumbenine B. This advancement not only facilitates further research but also paves the way for large-scale production if commercial applications are deemed viable.

In terms of applications, Decumbenine B holds immense potential in the fields of pharmacology and biotechnology. Its antioxidant properties make it a candidate for use in cosmetics and nutraceuticals, while its anti-inflammatory effects could revolutionize treatments for chronic diseases such as arthritis and neurodegenerative disorders. Additionally, ongoing research into its anticancer properties may lead to the development of targeted therapies with fewer side effects compared to conventional chemotherapy.

Despite its promising attributes, the commercialization of Decumbenine B faces several hurdles. Regulatory approvals require extensive toxicological studies to ensure safety for human use. Initial toxicity studies conducted on animal models indicate that Decumbenine B has a favorable safety profile; however, further investigations are necessary to confirm these findings in humans.

In conclusion, Decumbenine B (CAS No. 164991-68-8) represents a significant advancement in natural product research. With its diverse biological activities and potential therapeutic applications, this compound has the potential to impact various industries ranging from pharmaceuticals to cosmetics. As research continues to unravel its mechanisms of action and optimize its production, Decumbenine B stands at the forefront of innovative drug discovery.